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Compound of Interest

Compound Name: 2-Sulfoethyl methacrylate

Cat. No.: B089208

For researchers and professionals in drug development, the meticulous management of
laboratory chemicals is a cornerstone of safety and regulatory compliance. This guide provides
a comprehensive, step-by-step protocol for the proper disposal of 2-Sulfoethyl methacrylate
(SEM), ensuring the protection of laboratory personnel and the environment. Adherence to
these procedures is critical for fostering a secure research setting.

Immediate Safety Precautions and Handling

Before initiating any disposal procedures, it is imperative to handle 2-Sulfoethyl methacrylate
with the appropriate personal protective equipment (PPE). This includes chemical-resistant
gloves, safety goggles or a face shield, and a laboratory coat.[1][2] All work should be
performed in a well-ventilated area, such as a chemical fume hood, to minimize the risk of
inhaling vapors.[1][3][4][5]

2-Sulfoethyl methacrylate is classified as a substance that causes severe skin burns and eye
damage.[1][4][6] In case of contact, immediate and thorough rinsing with water is crucial,
followed by medical attention.[1][3][5]

Quantitative Data for 2-Sulfoethyl Methacrylate

For quick reference, the following table summarizes key quantitative data for 2-Sulfoethyl
methacrylate.
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Property Value

Molecular Formula C6H1005S

Molecular Weight 194.21 g/mol [6]

CAS Number 10595-80-9[1][4][5]

Density ~1.32 g/mL[7] or 1.3245 g/cm?3 (at 25°C)[8][9]
Flash Point 287°F[8]

Refractive Index 1.477 (at 20°C)[7][8]

Viscosity 400 cp (at 25°C)[8][9]

Inhibitor Concentration ~3000 ppm MEHQ[7][8]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Sulfoethyl methacrylate is through an
approved hazardous waste disposal facility.[1][2] Incineration at a licensed chemical destruction

plant is a common and effective method.[3]
Step 1: Waste Identification and Classification

2-Sulfoethyl methacrylate should be treated as hazardous waste. Consult your institution's
Environmental Health and Safety (EHS) department and the Safety Data Sheet (SDS) to
ensure proper classification according to local, state, and federal regulations.[2]

Step 2: Waste Collection and Segregation

o Container: Use a dedicated, properly labeled, and chemically compatible container for
collecting waste 2-Sulfoethyl methacrylate.[2][3][4][5] The container must be kept tightly
closed.[1][3]

o Labeling: The waste container must be clearly marked as "Hazardous Waste" and include
the full chemical name: "2-Sulfoethyl Methacrylate."[2]
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e Segregation: Do not mix 2-Sulfoethyl methacrylate waste with other chemical waste
streams unless explicitly permitted by your institution's hazardous waste management plan.

[2]
Step 3: Waste Storage

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.[1][2][3] Keep it away from heat, direct sunlight, and incompatible materials
such as oxidizing agents, acids, and bases.[2]

Step 4: Arranging for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor to
schedule a pickup for the waste.[2] Provide them with accurate information about the waste
material.

Disposal of Contaminated Materials

Any materials, such as gloves, absorbent pads, or labware, that are contaminated with 2-
Sulfoethyl methacrylate should also be disposed of as hazardous waste.[1] These items
should be collected in a separate, clearly labeled container and managed alongside the liquid
waste. Contaminated packaging should be disposed of as unused product.[1]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Sulfoethyl methacrylate.
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Workflow for 2-Sulfoethyl Methacrylate Disposal

Start: Generation of
2-Sulfoethyl Methacrylate Waste

Don Appropriate PPE:
Gloves, Goggles, Lab Coat

Classify as Hazardous Waste

Collect in a Labeled,
Compatible Container

Segregate from Other
Waste Streams

Store in a Cool, Dry,
Well-Ventilated Area

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Waste Pickup

End: Proper Disposal
by Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 2-Sulfoethyl Methacrylate.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe and
compliant disposal of 2-Sulfoethyl methacrylate, thereby maintaining a secure research
environment and upholding their commitment to environmental stewardship. Always consult
your institution's specific safety guidelines and the most recent Safety Data Sheet for the
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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